5-(4-ethylphenoxymethyl)-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[(4-ethylphenoxy)methyl]-4-(2-methylpropyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H21N3OS/c1-4-12-5-7-13(8-6-12)19-10-14-16-17-15(20)18(14)9-11(2)3/h5-8,11H,4,9-10H2,1-3H3,(H,17,20)
• InChI Key: KTYIGDIYNKIKJQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC2=NNC(=S)N2CC(C)C
• Molecular Formula: C15H21N3OS
• Molecular Weight: 291.4 g/mol

Description

5-(4-ethylphenoxymethyl)-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol (ETMTT) is a novel and versatile compound that has been extensively studied due to its potential applications in various scientific fields. It is a sulfur-containing heterocyclic compound containing three nitrogen atoms, and it is considered to be a derivative of the triazole family. It has been found to be a highly effective inhibitor of cytochrome P450 enzymes, and it has been used in many scientific research applications.

Scientific Research Applications

Biochemistry: Enzyme Inhibition Studies

The triazole-thiol group is structurally similar to certain enzyme substrates or cofactors, which means this compound could serve as an enzyme inhibitor. This application is particularly relevant in the study of enzymes that play a role in disease pathways, providing a tool for understanding and potentially treating various conditions.